![molecular formula C20H14N2O4S2 B4940888 2-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-naphthalenesulfonate](/img/structure/B4940888.png)
2-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-naphthalenesulfonate
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Overview
Description
2-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-naphthalenesulfonate, also known as TNBSA, is an organic compound with a molecular weight of 413.50 g/mol. It is a highly reactive and water-soluble compound that is commonly used in biochemical research. TNBSA is often used as a reagent for the detection of primary amines, and it has been shown to have a wide range of applications in both scientific research and industrial processes.
Mechanism of Action
The mechanism of action of 2-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-naphthalenesulfonate is based on its ability to react with primary amines. The reaction between this compound and primary amines results in the formation of a stable adduct, which can be detected using a variety of analytical techniques. The reaction between this compound and primary amines is highly specific, and it has been shown to be a reliable method for the detection of primary amines in complex biological matrices.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including acetylcholinesterase and butyrylcholinesterase. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may make it a useful therapeutic agent for the treatment of a variety of diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-naphthalenesulfonate in laboratory experiments is its high specificity for primary amines. This makes it a reliable method for the detection of primary amines in complex biological matrices. However, this compound is also highly reactive and can react with other molecules in the sample, which can lead to false positives. Additionally, this compound is a relatively toxic compound, and care should be taken when handling it in the laboratory.
Future Directions
There are many potential future directions for the use of 2-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-naphthalenesulfonate in scientific research. One area of interest is the development of novel compounds based on the structure of this compound. These compounds may have potential therapeutic applications, such as antitumor agents and anti-inflammatory drugs. Additionally, this compound may be used in the development of new analytical techniques for the detection of primary amines in complex biological matrices. Overall, this compound is a versatile compound with many potential applications in scientific research.
Synthesis Methods
2-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-naphthalenesulfonate is typically synthesized through the reaction of 2-naphthalenesulfonyl chloride with thiazolidine-2-thione in the presence of a base such as triethylamine. The resulting product is then treated with hydroxylamine hydrochloride to form the final compound. The synthesis of this compound is relatively simple and can be carried out in most organic chemistry laboratories.
Scientific Research Applications
2-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-naphthalenesulfonate has a wide range of applications in scientific research. It is commonly used as a reagent for the detection of primary amines, which are important biomolecules that play a critical role in many biological processes. This compound has also been used in the synthesis of novel compounds with potential therapeutic applications, such as antitumor agents and anti-inflammatory drugs.
Properties
IUPAC Name |
[2-[(Z)-(2-amino-4-oxo-1,3-thiazol-5-ylidene)methyl]phenyl] naphthalene-2-sulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O4S2/c21-20-22-19(23)18(27-20)12-15-7-3-4-8-17(15)26-28(24,25)16-10-9-13-5-1-2-6-14(13)11-16/h1-12H,(H2,21,22,23)/b18-12- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHHBIURMEKIKFL-PDGQHHTCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)OC3=CC=CC=C3C=C4C(=O)N=C(S4)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)OC3=CC=CC=C3/C=C\4/C(=O)N=C(S4)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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